3-Methoxyphenethyl iodide

• Molecular Formula: C9H11IO
• Molecular Weight: 262.09 g/mol
• IUPAC Name: 1-(2-iodoethyl)-3-methoxybenzene
• InChI: InChI=1S/C9H11IO/c1-11-9-4-2-3-8(7-9)5-6-10/h2-4,7H,5-6H2,1H3
• InChI Key: RWAFIYHZEOGUOX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CCI

Description

3-Methoxyphenethyl iodide is a useful research compound. Its molecular formula is C9H11IO and its molecular weight is 262.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a flask under argon was added 14.6 g (0.0634 mole) 2-(3-methoxyphenyl)ethyl methanesulfonate in 400 ml of acetone and 36.5 g (0.243 mole) of sodium iodide. The reaction mixture was refluxed for 2.5 hr. The acetone was evaporated in vacuo and the residue dissolved in ether. The ether was washed with water, sodium bicarbonate, sodium thiosulfate, water and brine, dried over MgSO4, and evaporated in vacuo to give a light green oil. Distillation in a Kugelrohr apparatus gave 14.6 g of the desired product as a clear oil.